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Abstract
This technical guide provides an in-depth overview of the physical and chemical properties of

diethylamine ((C₂H₅)₂NH), a secondary amine of significant industrial and pharmaceutical

relevance. This document consolidates critical data on its physicochemical characteristics,

offers detailed experimental protocols for their determination, and illustrates key chemical

principles through logical diagrams. The information presented herein is intended to serve as a

vital resource for professionals engaged in research, development, and quality control involving

diethylamine.

Physical Properties of Diethylamine
Diethylamine is a colorless, volatile, and flammable liquid at room temperature.[1][2] It

possesses a characteristic strong, fishy, or ammonia-like odor.[3][4] Commercial samples may

appear brown due to the presence of impurities.[5][6]

Quantitative Physical Data
The key physical properties of diethylamine are summarized in the table below for easy

reference and comparison.
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Property Value Units Conditions References

Molecular

Formula
C₄H₁₁N - - [1]

Molecular Weight 73.14 g/mol - [1][7]

Melting Point -50 to -49.8 °C - [1][5][8]

Boiling Point 55 to 56.4 °C 760 mmHg [1][5][8]

Density 0.7074 g/mL 20 °C [5]

Vapor Density 2.53 (Air = 1) - [3][9]

Vapor Pressure 195 mmHg 20 °C [3][10]

237 mmHg 25 °C [3]

Flash Point -28 to -15 °C Closed Cup [3][11]

Refractive Index 1.385 - 1.3864 nD 20 °C [3][5][8]

Solubility in

Water
Miscible - - [5][12]

log P

(Octanol/Water)
0.58 - 0.657 - - [5][13]

Autoignition

Temp.
312 °C - [13]

Explosive Limits 1.8 - 10.1
% by volume in

air
- [1][14]

Chemical Properties of Diethylamine
Diethylamine's chemical behavior is primarily dictated by the lone pair of electrons on the

nitrogen atom, which imparts basic and nucleophilic properties.

Basicity and pKa
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Diethylamine is a moderately strong base.[6] In aqueous solution, it establishes an equilibrium

with its conjugate acid, the diethylammonium ion. The pKa of the diethylammonium ion is a

measure of the basicity of diethylamine.

Property Value Conditions References

pKa of conjugate acid

((C₂H₅)₂NH₂⁺)
10.98 - 11.09 25 °C [3][5][10]

pKb 3.0 Aqueous Solution [6][10]

The acid-base equilibrium of diethylamine in water is depicted in the following diagram:

Reactants

Products

 (C₂H₅)₂NH +

 (C₂H₅)₂NH₂⁺ 

 Protonation 

 H₂O 

 Deprotonation 

+  OH⁻ 

Click to download full resolution via product page

Acid-Base Equilibrium of Diethylamine in Water.

Reactivity
Reaction with Acids: As a base, diethylamine readily reacts with acids to form

diethylammonium salts.[10]

Reaction with Oxidizing Agents: Diethylamine is incompatible with strong oxidizing agents.

[15]

Formation of N-Nitrosamines: In the presence of nitrous acid or other nitrosating agents,

diethylamine can form N-nitrosodiethylamine, a potent carcinogen.[6]
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Incompatibility: It is also incompatible with cellulose nitrate and attacks metals such as

aluminum, copper, lead, tin, and zinc.[6][8]

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of diethylamine.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[16]

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (e.g., Bunsen burner)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Add a small amount of diethylamine (approximately 0.5 mL) to the small test tube.

Place the capillary tube, with its open end down, into the diethylamine in the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is aligned

with the thermometer bulb.

Fill the Thiele tube with a suitable heat-transfer fluid to a level above the side-arm.
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Clamp the Thiele tube and immerse the thermometer and sample assembly into the oil bath.

Gently heat the side-arm of the Thiele tube with a small flame. The design of the tube

promotes convection currents, ensuring uniform heating.[16]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[16]

Record the temperature. For high accuracy, the determination should be repeated, and the

observed boiling point should be corrected for atmospheric pressure.
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Start

Prepare Sample:
- Add diethylamine to a small test tube.

- Insert inverted capillary tube.

Assemble Apparatus:
- Attach sample tube to thermometer.
- Place in Thiele tube with heating oil.

Heat the Thiele Tube Gently

Observe Continuous Stream of Bubbles

Remove Heat and Allow to Cool

Record Temperature When Liquid Enters Capillary

End

Click to download full resolution via product page

General Workflow for Boiling Point Determination.

Determination of Melting Point (Capillary Method)
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For substances that are solid at or below room temperature, the melting point can be

determined using a capillary method. Since diethylamine has a very low melting point, this

procedure requires a suitable cooling bath.

Apparatus:

Melting point apparatus with a cooling stage or a Thiele tube setup with a cooling bath (e.g.,

dry ice/acetone)

Thermometer (low-temperature range)

Capillary tubes (sealed at one end)

Procedure:

Ensure the diethylamine sample is completely frozen.

Introduce a small amount of the frozen diethylamine into a capillary tube.

Pack the sample to the bottom of the tube to a height of 2-3 mm.[17]

Place the capillary tube in the melting point apparatus.

Cool the apparatus to a temperature well below the expected melting point.

Slowly increase the temperature at a rate of about 1-2 °C per minute as the expected melting

point is approached.[8]

Record the temperature at which the first droplet of liquid appears (the beginning of melting).

Record the temperature at which the entire sample becomes a clear liquid (the end of

melting). This range is the melting point.[8]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific volume used for the precise determination of density.

Apparatus:
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Pycnometer (specific gravity bottle)

Analytical balance

Temperature-controlled water bath

Thermometer

Procedure:

Clean and dry the pycnometer and weigh it accurately on an analytical balance (m₁).

Fill the pycnometer with distilled water and place it in a temperature-controlled water bath

(e.g., at 20 °C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Insert the stopper and wipe

any excess water from the outside.

Weigh the pycnometer filled with water (m₂).

Empty and dry the pycnometer thoroughly.

Fill the pycnometer with diethylamine and repeat the thermal equilibration in the water bath.

Wipe the outside of the pycnometer and weigh it (m₃).

The density of diethylamine (ρ_diethylamine) can be calculated using the following

formula: ρ_diethylamine = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of

water at the measurement temperature.

Determination of Solubility in Water
A qualitative assessment of solubility can be performed by simple observation.

Procedure:

Take a known volume of distilled water in a test tube (e.g., 5 mL).

Add a small amount of diethylamine dropwise to the water.
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Agitate the mixture after each addition.

Observe if the diethylamine dissolves completely, forming a single homogeneous phase.

Continue adding diethylamine until it no longer dissolves or if it is miscible in all proportions.

Diethylamine is reported to be miscible with water.[5]

Determination of pKa (Potentiometric Titration)
Potentiometric titration is a standard method for determining the pKa of a weak base like

diethylamine.[11][15]

Apparatus:

pH meter with a glass electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Volumetric flasks and pipettes

Procedure:

Calibrate the pH meter using standard buffer solutions.

Accurately prepare a dilute aqueous solution of diethylamine of known concentration (e.g.,

0.1 M).

Pipette a known volume of the diethylamine solution into a beaker and place it on the

magnetic stirrer.

Immerse the pH electrode in the solution and begin stirring.

Record the initial pH of the solution.
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Add the standardized HCl solution from the burette in small, known increments.

After each addition, allow the pH reading to stabilize and record the pH and the volume of

titrant added.

Continue the titration past the equivalence point (the point of rapid pH change).

Plot a graph of pH versus the volume of HCl added. The equivalence point is the midpoint of

the steepest portion of the curve.

The pKa is equal to the pH at the half-equivalence point (the point where half of the volume

of HCl required to reach the equivalence point has been added).

Determination of Flash Point (Closed-Cup Method)
The flash point of a volatile liquid like diethylamine is typically determined using a closed-cup

apparatus, such as the Pensky-Martens or Tag Closed Cup tester, as this method is suitable for

low-viscosity, flammable liquids.[3][14]

Apparatus:

Closed-cup flash point tester (e.g., Pensky-Martens)

Thermometer

Ignition source (e.g., a small flame or electric igniter)

Procedure:

Pour the diethylamine sample into the test cup up to the marked level.

Close the cup with the lid, which is equipped with a thermometer, a stirrer, and an opening

for the ignition source.

Begin stirring and heat the sample at a slow, constant rate.[2]

At regular temperature intervals, apply the ignition source to the vapor space above the

liquid through the opening in the lid.
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The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a brief flash.[2]

Record this temperature, corrected for barometric pressure.

Safety and Handling
Diethylamine is a hazardous chemical that requires careful handling. It is highly flammable

and its vapors can form explosive mixtures with air.[4] It is corrosive and can cause severe

burns to the skin and eyes.[11] Inhalation of vapors may cause respiratory irritation.[3]

Appropriate personal protective equipment, including gloves, safety goggles, and respiratory

protection, should be used when working with diethylamine. It should be stored in a cool, dry,

well-ventilated area away from sources of ignition and incompatible materials.[11]

Disclaimer: This document is intended for informational purposes only and does not constitute

a substitute for professional safety guidance and adherence to established laboratory safety

protocols and regulations. Always consult the Safety Data Sheet (SDS) for diethylamine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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